![molecular formula C22H17F3N4S B4577988 N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea](/img/structure/B4577988.png)
N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea
Overview
Description
N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of various diseases. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of oncology.
Scientific Research Applications
Corrosion Inhibition
Compounds structurally similar to the specified chemical have been investigated for their potential as corrosion inhibitors. For example, quinoxaline derivatives have demonstrated significant corrosion inhibition efficiency for mild steel in an acidic medium. This application is critical for extending the lifespan of metal components in industrial settings (Saraswat & Yadav, 2020).
Pharmacological Potential
Research has also explored the pharmacological potential of compounds with similar structures, focusing on their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Such studies are foundational for developing new therapeutic agents (Faheem, 2018).
Synthetic Methodologies
The synthesis and characterization of pyrazole derivatives, including thiourea derivatives, have been extensively studied, highlighting methodologies that could be adapted for synthesizing N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]-N'-[2-(trifluoromethyl)phenyl]thiourea. These studies contribute to the broader field of heterocyclic chemistry and offer insights into the design and synthesis of novel compounds (Elnagdi, Zayed, Khalifa, & Ghozlan, 1981).
Antimicrobial Activities
Thiourea derivatives have been synthesized and tested for their antimicrobial activities, providing a basis for developing new antimicrobial agents. The investigation of such compounds is vital for addressing the growing concern of antibiotic resistance (Ahyak, Rohadi, Ngah, Yamin, & Hasbullah, 2016).
Herbicidal Activities
Novel acyl thiourea compounds have shown promising herbicidal activities against specific weeds, suggesting potential applications in agricultural chemistry. This research contributes to the development of new herbicides with specific modes of action (Fu-b, 2014).
Properties
IUPAC Name |
1-[1-(naphthalen-1-ylmethyl)pyrazol-3-yl]-3-[2-(trifluoromethyl)phenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F3N4S/c23-22(24,25)18-10-3-4-11-19(18)26-21(30)27-20-12-13-29(28-20)14-16-8-5-7-15-6-1-2-9-17(15)16/h1-13H,14H2,(H2,26,27,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEISPKQQQSKFSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CN3C=CC(=N3)NC(=S)NC4=CC=CC=C4C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F3N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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